Cas no 1249048-27-8 (4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole
• CAS No: 1249048-27-8
• MF: C₉H₅ClF₃N₃
• MW: 247.604310750961
• CID: 5558089
• Update Time: 2025-08-05

4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-
• 4-(Chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole
• 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole

• Inchi： 1S/C9H5ClF3N3/c10-3-5-4-16(15-14-5)7-2-1-6(11)8(12)9(7)13/h1-2,4H,3H2
• InChI Key： OILBOBQZHZHSJD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(F)=C2F)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-(2,3,4-Trifluorophenyl)-1H-1,2,3-Triazole

The compound 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole (CAS No. 1249048-27-8) is a highly specialized organic compound with a unique structure that combines a triazole ring system with a trifluorophenyl group and a chloromethyl substituent. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug discovery, agrochemicals, and advanced materials. The chloromethyl group and the trifluorophenyl moiety are key structural features that contribute to its reactivity and stability.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The 1H-1,2,3-triazole core of this compound is known for its ability to form stable complexes with metal ions, making it a promising candidate for the development of new drug delivery systems. Additionally, the presence of the trifluorophenyl group enhances the compound's lipophilicity and bioavailability, which are critical properties for pharmaceutical applications.

The synthesis of 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole involves a multi-step process that typically includes the formation of an intermediate triazole ring followed by substitution reactions to introduce the chloromethyl group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in click chemistry have enabled more efficient methods for constructing triazole-based compounds with high precision.

In terms of chemical properties, this compound exhibits excellent thermal stability and moderate solubility in organic solvents. Its electronic structure makes it suitable for use as a building block in the construction of larger molecular frameworks. The chloromethyl group provides reactivity that can be exploited in various coupling reactions, while the trifluorophenyl group contributes to electronic modulation and steric effects.

Applications of 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole span across multiple disciplines. In materials science, it has been investigated as a precursor for the synthesis of advanced polymers and nanomaterials. Its ability to coordinate with metal ions makes it a valuable component in the development of metal-organic frameworks (MOFs) and coordination polymers. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic devices.

From an environmental perspective, understanding the fate and transport of this compound is crucial for its safe handling and application. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully assess its environmental impact and develop strategies for sustainable use.

In conclusion, 4-(chloromethyl)-1-(2,3,4-trifluorophenyl)-1H-1,2,3-triazole (CAS No. 1249048-27-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it an attractive target for ongoing research efforts aimed at unlocking its full potential while ensuring its safe integration into practical applications.